Methyl 4-((3-chlorobenzyl)oxy)-2-((2-methylbenzyl)thio)quinoline-3-carboxylate

• IUPAC Name: methyl 4-[(3-chlorophenyl)methoxy]-2-[(2-methylphenyl)methylsulfanyl]quinoline-3-carboxylate
• InChI: InChI=1S/C26H22ClNO3S/c1-17-8-3-4-10-19(17)16-32-25-23(26(29)30-2)24(21-12-5-6-13-22(21)28-25)31-15-18-9-7-11-20(27)14-18/h3-14H,15-16H2,1-2H3
• InChI Key: ROOUTUBUBIBBDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC3=CC=CC=C3C(=C2C(=O)OC)OCC4=CC(=CC=C4)Cl
• Molecular Formula: C26H22ClNO3S
• Molecular Weight: 464.0 g/mol

Description

Methyl 4-((3-chlorobenzyl)oxy)-2-((2-methylbenzyl)thio)quinoline-3-carboxylate is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Analysis

• Methylation of Quinoline Derivatives: Research by Kovalenko et al. (2020) investigated the methylation of 4-hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate, leading to products relevant to your query. They examined the regioselectivity of the reaction and synthesized compounds including methyl 4-hydroxy-2-(methylthio)quinoline-3-carboxylate, with potential as Hepatitis B Virus replication inhibitors. This study provides insights into the synthesis methods and structural analysis of related quinoline compounds (Kovalenko et al., 2020).

Biological and Medicinal Applications

• Cytotoxic Activity of Carboxamide Derivatives

  Deady et al. (2003) synthesized carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related to quinolines. These compounds showed potent cytotoxic properties against various cancer cell lines, indicating the potential use of related quinoline derivatives in cancer treatment (Deady et al., 2003).

• Application in Liquid Crystal Displays

  Bojinov and Grabchev (2003) explored the synthesis of ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates as fluorescent dyes. Their potential application in liquid crystal displays showcases another aspect of quinoline derivatives in technology (Bojinov & Grabchev, 2003).

Chemical Properties and Applications

• Optical Properties of Substituted Quinolines: A study by Bogza et al. (2018) focused on the synthesis and optical properties of 2-functionally substituted thieno[3,2-c]quinolines, indicating their fluorescence capabilities. This research points to the significance of quinoline derivatives in developing materials with specific optical properties, such as invisible ink dyes (Bogza et al., 2018).